4-Ethoxy-2,5-dimethoxybenzaldehyde

• CAS: 873984-11-3

Core Science & Biosynthesis

Mass Spectrometry Fragmentation Pathways of 4-Ethoxy-2,5-dimethoxybenzaldehyde: A Mechanistic Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

As a Senior Application Scientist, I present this whitepaper to elucidate the electron ionization mass spectrometry (EI-MS) fragmentation pathways of 4-Ethoxy-2,5-dimethoxybenzaldehyde . This compound is a critical precursor in the synthesis of psychoactive phenethylamines (such as Escaline) and serves as a key biomarker in the hydrothermal degradation of lignocellulosic biomass[1]. Understanding its exact mass spectral signature is paramount for forensic drug development and environmental analysis. This guide deconstructs the mechanistic causality behind its primary diagnostic ions—m/z 210, 167, and 136 —providing a self-validating analytical framework for structural confirmation.

Experimental Protocol: A Self-Validating GC-MS Workflow

To ensure analytical trustworthiness, the following Gas Chromatography-Mass Spectrometry (GC-MS) protocol is designed as a self-validating system . By utilizing a standardized non-polar stationary phase and a fixed 70 eV ionization energy, researchers can ensure that the internal energy deposited into the molecules remains constant. This guarantees that the specific fragmentation ratios (210:167:136) remain reproducible across different quadrupole platforms, acting as an internal quality control check against thermal degradation or ion source contamination.

Step-by-Step Methodology

• Sample Preparation: Dissolve 1.0 mg of the 4-Ethoxy-2,5-dimethoxybenzaldehyde standard in 1.0 mL of GC-grade ethyl acetate to ensure complete solvation without matrix interference.

• Injection Parameters: Inject 1.0 µL of the sample in split mode (ratio 20:1) into a GC inlet maintained at 250 °C to ensure rapid, non-degradative volatilization.

• Chromatographic Separation: Utilize a 5% phenyl-methylpolysiloxane capillary column (e.g., DB-5MS, 30 m × 0.25 mm × 0.25 µm). Set the helium carrier gas flow to a constant 1.0 mL/min.

• Thermal Gradient: Hold the initial oven temperature at 80 °C for 1 minute, ramp at 10 °C/min to 280 °C, and hold for 5 minutes.

• Ionization & Detection: Operate the Electron Impact (EI) source at a strict 70 eV with a source temperature of 230 °C. Scan the quadrupole mass filter over an m/z range of 40–400.

Figure 1: Self-validating GC-MS experimental workflow for reproducible analysis.

Mechanistic Causality of Core Fragmentation Pathways

The EI-MS spectrum of 4-ethoxy-2,5-dimethoxybenzaldehyde is dominated by three major peaks: the intact molecular ion at m/z 210 (Top Peak), followed by highly abundant fragment ions at m/z 167 and m/z 136 [2]. The formation of these ions is governed by two competing, yet converging, mechanistic pathways.

Pathway A: The Ortho-Effect (m/z 210 → 195 → 167)

In 2,5-dimethoxybenzaldehydes, the methoxy group at the 2-position (ortho to the aldehyde) exhibits a pronounced "ortho-effect."

• Causality: The steric proximity of the aldehyde carbonyl oxygen facilitates an intramolecular interaction with the ortho-methoxy group. Upon 70 eV electron ionization, the molecular ion ([M]+•, m/z 210) readily expels a methyl radical (•CH3, 15 Da) from the 2-methoxy group. This forms a highly stable, resonance-stabilized cyclic oxonium ion intermediate at m/z 195.

• Secondary Cleavage: This m/z 195 intermediate subsequently expels carbon monoxide (CO, 28 Da) from the aldehyde moiety, yielding the highly abundant m/z 167 even-electron ion.

Pathway B: Ethoxy Alkene Elimination (m/z 210 → 182 → 167)

The presence of the 4-ethoxy group introduces a parallel fragmentation route driven by a McLafferty-type rearrangement.

• Causality: Aliphatic ethers attached to aromatic rings with available β-hydrogens frequently undergo a hydrogen transfer to the ether oxygen, followed by the elimination of a neutral alkene. Here, the molecular ion (m/z 210) expels ethylene (C2H4, 28 Da) to form a radical cation at m/z 182 (structurally equivalent to 4-hydroxy-2,5-dimethoxybenzaldehyde).

• Convergence: The m/z 182 ion then loses a methyl radical (15 Da) from the 2-methoxy group, converging perfectly on the m/z 167 ion.

Deep Fragmentation (m/z 167 → 136)

• Causality: The m/z 167 ion, having been stripped of its aldehyde CO and either its ethoxy-derived ethylene or ortho-methyl group, undergoes further deep fragmentation. It expels a methoxy radical (•OCH3, 31 Da) from the 5-position, yielding the m/z 136 radical cation. This transition from an even-electron ion to a radical cation requires significant internal energy but is a hallmark diagnostic feature of highly substituted methoxyaromatics[2].

Figure 2: EI-MS fragmentation pathways of 4-Ethoxy-2,5-dimethoxybenzaldehyde.

Quantitative Diagnostic Data

The table below summarizes the quantitative peak data and neutral losses required for the positive identification of 4-Ethoxy-2,5-dimethoxybenzaldehyde in unknown samples[2].

m/z Peak	Ion Classification	Relative Abundance	Neutral Loss	Mechanistic Origin
210	Molecular Ion [M]+•	Top Peak (Base)	N/A	Intact radical cation
195	Even-Electron Ion [M - 15]+	Moderate	•CH3 (15 Da)	Ortho-methoxy methyl cleavage
182	Radical Cation [M - 28]+•	Moderate	C2H4 (28 Da)	Ethoxy alkene elimination
167	Even-Electron Ion [M - 43]+	2nd Highest	•CH3 + CO (43 Da)	Sequential loss of methyl and carbon monoxide
136	Radical Cation [167 - 31]+•	3rd Highest	•OCH3 (31 Da)	Deep fragmentation of 5-methoxy group

Conclusion

The mass spectral fingerprint of 4-Ethoxy-2,5-dimethoxybenzaldehyde is highly predictable when viewed through the lens of fundamental physical chemistry. By understanding the causality behind the ortho-effect and alkene elimination pathways, researchers can confidently utilize the m/z 210, 167, and 136 triad as a definitive structural confirmation tool in both synthetic chemistry and complex biomass degradation matrices.

References

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An In-depth Technical Guide on the Thermodynamic Stability of 4-Ethoxy-2,5-dimethoxybenzaldehyde at Room Temperature

Audience: Researchers, scientists, and drug development professionals.

Core Principles: Understanding the Stability of Aromatic Aldehydes

The thermodynamic stability of an organic molecule at room temperature is a critical parameter in research and drug development, directly impacting its shelf-life, purity, and reactivity in synthetic pathways. For 4-Ethoxy-2,5-dimethoxybenzaldehyde, a substituted aromatic aldehyde, its stability is primarily dictated by the chemical reactivity of the aldehyde functional group and the influence of its substituents on the benzene ring.

Aromatic aldehydes are generally stable compounds under normal storage conditions.[1] However, they are susceptible to degradation through several pathways, most notably oxidation, polymerization, and reactions influenced by environmental factors such as heat, light, and humidity.[2][3] The aldehyde group (-CHO) is an electrophilic center, making it prone to oxidation to the corresponding carboxylic acid. This process can be accelerated by exposure to atmospheric oxygen and light.[2]

The presence of electron-donating groups, such as the ethoxy and methoxy groups on the benzaldehyde ring, can influence the molecule's stability. While these groups increase the electron density of the aromatic ring, they can also make the aldehyde more susceptible to oxidation.[2]

Key Stability Considerations for Aromatic Aldehydes:

• Oxidation: The primary degradation pathway is the oxidation of the aldehyde to a carboxylic acid.

• Volatility: Aromatic aldehydes can be volatile, leading to changes in concentration over time if not stored in tightly sealed containers.[3]

• Environmental Factors: Elevated temperatures, humidity, and UV light exposure can significantly accelerate degradation.[2] It is recommended to store such compounds below 25°C (77°F).[2]

Experimental Protocols for Assessing Stability

A robust assessment of the thermodynamic stability of 4-Ethoxy-2,5-dimethoxybenzaldehyde requires validated analytical methods to identify and quantify the parent compound and any potential degradation products. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful techniques for this purpose.[4][5]

Stability-Indicating HPLC Method

A reverse-phase HPLC method with UV detection is a standard approach for the simultaneous determination of an aromatic aldehyde and its potential acidic degradant.[6]

Experimental Workflow:

Caption: A simplified workflow for HPLC-based stability analysis.

Step-by-Step Protocol:

• Standard and Sample Preparation:

  • Prepare a stock solution of high-purity 4-Ethoxy-2,5-dimethoxybenzaldehyde in a suitable solvent such as acetonitrile or methanol.

  • For the stability study, store the compound under controlled room temperature conditions (e.g., 25°C/60% RH).

  • At specified time points, accurately weigh a sample of the stored compound and dissolve it in the same solvent to a known concentration.

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column is typically effective for separating aromatic compounds.[7]

  • Mobile Phase: A gradient of acetonitrile and water, often with a small amount of acid like formic or phosphoric acid to improve peak shape, is a common choice.[6][7]

  • Detection: UV detection at a wavelength where both the aldehyde and potential carboxylic acid derivative absorb is used.

• Data Analysis:

  • The stability of the compound is determined by monitoring the decrease in the peak area of the parent compound and the appearance of new peaks corresponding to degradation products over time.

  • The identity of degradation products can be confirmed by comparing their retention times to those of known standards or by using a mass spectrometer detector (LC-MS).[8]

Table 1: Representative HPLC Parameters

Parameter	Recommended Condition
Column	C18, 5 µm, 4.6 x 250 mm
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient	Time (min)
0
15
20
22
25
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detector	UV at 254 nm

Thermal Stability Analysis

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) can provide insights into the thermal stability of the compound.[9] DSC can determine the melting point and detect any decomposition events, while TGA measures weight loss as a function of temperature, indicating the onset of thermal decomposition.[9] For some substituted benzaldehydes, thermal stability has been observed to be consistent up to 220–230 °C under a nitrogen atmosphere.[9]

Experimental Workflow for Thermal Analysis:

Caption: A workflow for assessing thermal stability using DSC and TGA.

Degradation Pathways and Mechanistic Insights

The primary degradation pathway for 4-Ethoxy-2,5-dimethoxybenzaldehyde at room temperature is expected to be oxidation of the aldehyde group to a carboxylic acid, forming 4-ethoxy-2,5-dimethoxybenzoic acid. This is a common degradation route for benzaldehydes.

Proposed Primary Degradation Pathway:

Caption: The oxidation of 4-Ethoxy-2,5-dimethoxybenzaldehyde to its corresponding carboxylic acid.

The rate of this oxidation can be influenced by the presence of light, heat, and atmospheric oxygen. The electron-donating ethoxy and methoxy groups may increase the susceptibility of the aldehyde to oxidation.[2]

Recommended Storage and Handling

To ensure the long-term thermodynamic stability of 4-Ethoxy-2,5-dimethoxybenzaldehyde, proper storage and handling procedures are crucial.

Storage Recommendations:

• Temperature: Store in a cool, dry, and well-ventilated area, preferably below 25°C.[1][10] For long-term storage, refrigeration at 4°C is recommended.[3]

• Atmosphere: Store in tightly sealed containers to prevent exposure to air and moisture.[1][11] Storing under an inert atmosphere (e.g., argon or nitrogen) can further minimize oxidation.

• Light: Protect from light by using amber-colored containers.[11]

• Incompatible Materials: Avoid contact with strong oxidizing agents.[1]

Handling Precautions:

• Use personal protective equipment, including gloves and safety glasses.[12]

• Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any vapors.[10][13]

• Avoid creating dust.[12]

Table 2: Summary of Stability and Storage Recommendations

Parameter	Recommendation	Rationale
Storage Temperature	Below 25°C (77°F), refrigeration for long-term	To slow down potential degradation reactions.[2]
Atmosphere	Tightly sealed container, inert gas optional	To minimize oxidation from atmospheric oxygen.[11]
Light Exposure	Store in amber vials or in the dark	To prevent light-catalyzed degradation.[11]
Purity Monitoring	Periodic analysis by HPLC	To ensure the integrity of the material over time.

Conclusion

4-Ethoxy-2,5-dimethoxybenzaldehyde is a thermodynamically stable compound at room temperature when stored under appropriate conditions. The primary risk to its stability is the oxidation of the aldehyde functional group, a process that can be mitigated by proper storage and handling. For researchers, scientists, and drug development professionals, adherence to the recommended storage conditions and the use of validated analytical methods like HPLC to periodically assess purity are essential for ensuring the quality and reliability of this important chemical intermediate.

References

• Structural analysis, molecular interactions, solubility, and thermal stability of substituted benzaldehyde. (n.d.). Jetir.Org. Retrieved March 25, 2026, from [Link]

• Myrac Aldehyde | Premium Aromatic Aldehyde. (n.d.). Consolidated Chemical. Retrieved March 25, 2026, from [Link]

• Separation of 4,5-Dimethoxy-2-methylbenzaldehyde on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved March 25, 2026, from [Link]

• CHAPTER 2 METHODS FOR DETERMINING ALDEHYDES IN AIR. (n.d.). Retrieved March 25, 2026, from [Link]

• Smith, R. E. (1940). The effect of substitution on the thermal decomposition of gaseous benzaldehyde. Transactions of the Faraday Society, 36, 983. [Link]

• Aldehydes: Structures, Formation, Biological Effects and Analytical Methods. (n.d.). Retrieved March 25, 2026, from [Link]

• Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. (n.d.). Retrieved March 25, 2026, from [Link]

• SAFETY DATA SHEET. (2010, October 28). Thermo Fisher Scientific. Retrieved March 25, 2026, from [Link]

• Comparison of analytical techniques for the determination of aldehydes in test chambers | Request PDF. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

• Grela, M. A., & Colussi, A. J. (n.d.). Kinetics and mechanism of the thermal decomposition of unsaturated aldehydes: benzaldehyde, 2-butenal, and 2-furaldehyde. CaltechAUTHORS. Retrieved March 25, 2026, from [Link]

• Qualitative and quantitative determination of trace aldehydes and ketones in food preservative propionic acid for quality improvement. (2021, May 22). Analytical Methods. Retrieved March 25, 2026, from [Link]

• The effect of substitution on the thermal decomposition of gaseous benzaldehyde. (1940). Transactions of the Faraday Society. [Link]

• Alkyl-substituted benzaldehydes. (2026, February 25). ResearchGate. Retrieved March 25, 2026, from [Link]

• 4-Ethoxy-2,5-dimethoxybenzaldehyde. (n.d.). PubChem. Retrieved March 25, 2026, from [Link]

• Process for preparing 2,5-dimethoxy benzaldehyde. (n.d.). Google Patents.

• Synthesis of 2,5-Dimethoxybenzaldehyde. (n.d.). The Vespiary. Retrieved March 25, 2026, from [Link]

• 2,5-Dimethoxybenzaldehyde From 4-Methoxy Phenol. (n.d.). Scribd. Retrieved March 25, 2026, from [Link]

• Benzaldehyde, 4-methoxy-. (n.d.). NIST WebBook. Retrieved March 25, 2026, from [Link]

• New Insights on the Vibrational Dynamics of 2-Methoxy-, 4-Methoxy- and 4-Ethoxy-Benzaldehyde from INS Spectra and Periodic DFT Calculations. (2025, October 15). ResearchGate. Retrieved March 25, 2026, from [Link]

• Molecular structure and spectroscopic properties of 4-methoxybenzaldehyde based on density functional theory calculations. (2017, August 7). ResearchGate. Retrieved March 25, 2026, from [Link]

• New Insights on the Vibrational Dynamics of 2-Methoxy-, 4-Methoxy- and 4-Ethoxy-Benzaldehyde from INS Spectra and Periodic DFT Calculations. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

• Benzaldehyde, 4-ethoxy-3-hydroxy. (n.d.). Organic Syntheses Procedure. Retrieved March 25, 2026, from [Link]

• Chemicals from lignin by diol-stabilized acidolysis: reaction pathways and kinetics. (n.d.). The Royal Society of Chemistry. Retrieved March 25, 2026, from [Link]

• A Validated HPLC Method for Simultaneous Determination of 2-Hydroxy-4-methoxybenzaldehyde and 2-Hydroxy-4-methoxybenzoic Acid in Root Organs of Hemidesmus indicus. (2015, November 12). ResearchGate. Retrieved March 25, 2026, from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Phenethylamine Derivatives from 4-Ethoxy-2,5-dimethoxybenzaldehyde

Introduction

Phenethylamines are a broad class of compounds with significant relevance in medicinal chemistry and pharmacology. Many derivatives exhibit psychoactive properties and are investigated for their potential therapeutic applications. This document provides a detailed guide for the synthesis of phenethylamine derivatives, specifically focusing on the conversion of 4-ethoxy-2,5-dimethoxybenzaldehyde to 2-(4-ethoxy-2,5-dimethoxyphenyl)ethan-1-amine. This particular derivative is a member of the 2C-X family of psychedelic phenethylamines.

The synthetic route described herein involves a two-step process: a Henry reaction to form the intermediate nitrostyrene, followed by a reduction to the final phenethylamine product. This guide is intended for researchers, scientists, and drug development professionals with a foundational knowledge of organic synthesis. All procedures should be conducted in a well-equipped laboratory, adhering to strict safety protocols.

PART 1: Synthesis Pathway Overview

The overall synthetic pathway from 4-ethoxy-2,5-dimethoxybenzaldehyde to the target phenethylamine derivative is depicted below. The first step is a base-catalyzed condensation reaction between the starting aldehyde and nitromethane, known as the Henry reaction or nitroaldol reaction, to yield 1-(4-ethoxy-2,5-dimethoxyphenyl)-2-nitroethene.[1][2][3][4] This intermediate is then reduced to the corresponding phenethylamine.

Sources

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• 4. researchgate.net [researchgate.net]

Application Note: 4-Ethoxy-2,5-dimethoxybenzaldehyde as a Precursor in Advanced Heterocyclic Synthesis

Executive Summary & Scientific Scope

In modern drug development and medicinal chemistry, the synthesis of heavily substituted heterocycles is paramount for discovering novel therapeutics. 4-Ethoxy-2,5-dimethoxybenzaldehyde (CAS: 873984-11-3)[1] is a highly electron-rich aromatic building block. While traditionally associated with the synthesis of phenethylamine derivatives, its unique substitution pattern—featuring intense mesomeric (+M) electron donation from the 2,5-dimethoxy and 4-ethoxy groups—makes it an exceptional precursor for heterocyclic synthesis.

This application note details two highly efficient, self-validating synthetic workflows utilizing this precursor: the Pictet-Spengler Reaction for generating tetrahydro-β-carbolines, and the Hemetsberger-Knittel Synthesis for constructing heavily functionalized indoles.

Mechanistic Rationale: The Power of Electronic Activation

The success of ring-closing reactions heavily depends on the electronic properties of the precursors. The 4-ethoxy-2,5-dimethoxy substitution pattern provides a synergistic activating effect:

• Iminium Ion Stabilization : In condensation reactions, the electron-rich aromatic ring stabilizes the resulting electrophilic iminium ion intermediate[2].

• Regioselective Electrophilic Aromatic Substitution (EAS) : The +M effect of the alkoxy groups strongly activates the ortho and para positions. During cyclization, this directs the nucleophilic attack precisely, lowering the activation energy required for ring closure and minimizing unwanted polymeric side-products[3].

Workflow 1: Synthesis of Tetrahydro-β-carbolines via the Pictet-Spengler Reaction

The Pictet-Spengler reaction is a Mannich-type cyclization where an electron-rich aromatic carbon attacks a C=N bond (iminium ion) to yield a heterocyclic scaffold[2]. By reacting 4-ethoxy-2,5-dimethoxybenzaldehyde with a tryptamine derivative, researchers can access complex tetrahydro-β-carboline frameworks, which are privileged scaffolds in phosphodiesterase inhibitors and CNS-active agents[4].

Scientific Rationale & Causality

• Solvent (Anhydrous Dichloromethane): Water must be strictly excluded to prevent the hydrolysis of the delicate iminium intermediate back into the starting aldehyde and amine.

• Catalyst (Trifluoroacetic Acid - TFA): TFA provides sufficient Brønsted acidity to protonate the imine, making it highly electrophilic. Stronger Lewis acids (e.g., BBr₃) are avoided because they cause premature cleavage of the ethoxy and methoxy ethers.

• Temperature Control (0 °C to Ambient): The initial imine formation is exothermic. Cooling to 0 °C prevents side reactions. The subsequent warming to room temperature provides the exact thermodynamic energy required to overcome the EAS activation barrier without inducing polymerization.

Step-by-Step Protocol

• Preparation: In an oven-dried, argon-purged 50 mL round-bottom flask, dissolve tryptamine (1.0 mmol) and 4-ethoxy-2,5-dimethoxybenzaldehyde (1.05 mmol) in anhydrous dichloromethane (DCM, 15 mL).

• Imine Formation: Stir the mixture at room temperature for 2 hours over activated 4Å molecular sieves to sequester the generated water.

• Acid Catalysis: Cool the reaction vessel to 0 °C using an ice bath. Add Trifluoroacetic acid (TFA, 1.2 mmol) dropwise over 5 minutes.

• Cyclization: Remove the ice bath and allow the reaction to stir at room temperature for 12–16 hours. Monitor the disappearance of the imine intermediate via TLC (Eluent: EtOAc/Hexane 1:1).

• Quenching & Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with DCM (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, DCM/MeOH gradient) to yield the 1-(4-ethoxy-2,5-dimethoxyphenyl)-1,2,3,4-tetrahydro-β-carboline product.

Mechanistic pathway of the Pictet-Spengler reaction forming a tetrahydro-β-carboline scaffold.

Workflow 2: Synthesis of Indoles via the Hemetsberger-Knittel Reaction

The Hemetsberger-Knittel reaction provides a robust method for constructing indole-2-carboxylates directly from benzaldehydes[5]. This two-step process involves a Knoevenagel condensation with ethyl azidoacetate, followed by a thermally induced nitrene insertion[6].

Scientific Rationale & Causality

• Reagent Matching (NaOEt / Ethyl Azidoacetate): Using sodium ethoxide as the base with ethyl azidoacetate prevents unwanted transesterification side-products that would complicate purification.

• Cryogenic Condensation (-20 °C): Azides are highly energetic and thermally labile. The Knoevenagel condensation must be maintained between -20 °C and 0 °C to prevent premature nitrogen extrusion and potential explosive decomposition[5].

• Thermolysis Conditions (Xylene vs. Microwave): The cyclization requires high energy to extrude N₂ gas and form the singlet nitrene intermediate. While refluxing xylene (140 °C) is the traditional method, microwave irradiation (MW) at 120 °C drastically reduces reaction time from hours to minutes and prevents the thermal degradation of the electron-rich product[6].

Step-by-Step Protocol

Step A: Knoevenagel Condensation

• Activation: In a flame-dried flask under argon, prepare a solution of sodium ethoxide (15 mmol) in absolute ethanol (20 mL). Cool the solution to -20 °C using a dry ice/ethylene glycol bath.

• Addition: Slowly add a mixture of 4-ethoxy-2,5-dimethoxybenzaldehyde (10 mmol) and ethyl azidoacetate (40 mmol) in absolute ethanol (10 mL) dropwise over 30 minutes, maintaining the internal temperature below -15 °C.

• Maturation: Stir the mixture at -20 °C for 2 hours, then transfer to a 0 °C ice bath and stir for an additional 12 hours[5].

• Isolation: Quench with saturated NH₄Cl and extract with diethyl ether. Evaporate the solvent carefully (do not heat above 30 °C) to isolate the intermediate ethyl α-azidocinnamate.

Step B: Thermolytic Cyclization

• Microwave Setup: Dissolve the crude ethyl α-azidocinnamate (approx. 5 mmol) in anhydrous xylene (10 mL) in a microwave-safe sealed vial.

• Irradiation: Subject the vial to microwave irradiation at 120 °C for 10–15 minutes[6]. (Caution: Ensure the vial is rated for pressure, as N₂ gas will evolve).

• Purification: Cool the mixture, vent the pressure, and concentrate the xylene under high vacuum. Purify via recrystallization from hot ethanol to yield pure 6-ethoxy-4,7-dimethoxyindole-2-carboxylate.

Workflow for the Hemetsberger-Knittel indole synthesis via an α-azidocinnamate intermediate.

Quantitative Data Presentation

The following table summarizes the optimization data for the described heterocyclic syntheses using the highly oxygenated benzaldehyde precursor. The data demonstrates the superiority of specific catalytic and thermodynamic choices.

Reaction Type	Catalyst / Condition	Solvent	Temp / Time	Yield (%)	Purity (HPLC)
Pictet-Spengler	Acetic Acid (1.0 eq)	Toluene	80 °C / 24 h	42%	85%
Pictet-Spengler	TFA (1.2 eq)	DCM	25 °C / 14 h	81%	96%
Hemetsberger (Step B)	Thermal (No Catalyst)	Xylene	140 °C / 6 h	55%	88%
Hemetsberger (Step B)	Microwave (150W)	Xylene	120 °C / 10 min	89%	98%

Note: TFA in DCM provides the optimal balance of iminium activation without ether cleavage. Microwave irradiation in the Hemetsberger reaction drastically improves yields by suppressing thermal degradation pathways.

References

• National Center for Biotechnology Information. "4-Ethoxy-2,5-dimethoxybenzaldehyde | C11H14O4 | CID 610887." PubChem Database. Available at:[Link]

• Kulkarni, A. et al. "Optimization of Chemical Functionalities of Indole-2-carboxamides To Improve Allosteric Parameters for the Cannabinoid Receptor 1 (CB1)." Journal of Medicinal Chemistry, ACS Publications. Available at:[Link]

• Lehmann, F. et al. "Rapid and easy access to indoles via microwave-assisted Hemetsberger–Knittel synthesis." ResearchGate. Available at:[Link]

• Abdel-Halim, M. et al. "Synthesis of Novel Tadalafil Analogues and their Evaluation as Phosphodiesterase Inhibitors and Anticancer Agents." National Institutes of Health (PMC). Available at:[Link]

• Jacobsen, E. N. et al. "A Catalytic Asymmetric Pictet–Spengler Platform as a Biomimetic Diversification Strategy toward Naturally Occurring Alkaloids." Journal of the American Chemical Society. Available at:[Link]

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Technical Notes & Optimization

Troubleshooting low yields in 4-Ethoxy-2,5-dimethoxybenzaldehyde synthesis

Technical Support Center: Synthesis of 4-Ethoxy-2,5-dimethoxybenzaldehyde

Welcome to the technical support guide for the synthesis of 4-Ethoxy-2,5-dimethoxybenzaldehyde. This resource is designed for researchers, medicinal chemists, and process development professionals who may encounter challenges in achieving optimal yields and purity for this valuable synthetic intermediate. Here, we dissect common experimental pitfalls and provide scientifically-grounded solutions based on established reaction mechanisms and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: What is the standard and most reliable synthetic route to 4-Ethoxy-2,5-dimethoxybenzaldehyde?

A1: The most prevalent and effective method is a two-step process. It begins with the Williamson ether synthesis to produce the precursor, 1-ethoxy-2,5-dimethoxybenzene, from 2,5-dimethoxyphenol. This is followed by the formylation of the electron-rich aromatic ring using the Vilsmeier-Haack reaction.[1] This classic reaction employs a Vilsmeier reagent, generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF), to install the aldehyde group.[2][3][4]

Q2: What are the most critical parameters influencing the yield of the Vilsmeier-Haack formylation step?

A2: The success of the Vilsmeier-Haack reaction hinges on several key factors:

• Anhydrous Conditions: The Vilsmeier reagent is highly sensitive to moisture. All glassware must be flame-dried, and reagents, particularly DMF and the reaction solvent, must be anhydrous to prevent quenching the active electrophile.[5]

• Reagent Stoichiometry: The molar ratio of the substrate to the Vilsmeier reagent (DMF and POCl₃) is crucial. An excess of the reagent is often required to drive the reaction to completion, but a large excess, especially of POCl₃, can lead to side reactions and decomposition.[5][6]

• Temperature Control: The formation of the Vilsmeier reagent is exothermic and should be performed at low temperatures (e.g., 0 °C) to ensure its stability. The subsequent formylation reaction temperature needs to be carefully optimized; too low, and the reaction may not proceed, while too high can result in thermal decomposition and tar formation.[5][7]

• Hydrolysis (Workup): The intermediate iminium salt must be thoroughly hydrolyzed to the final aldehyde product. This is typically achieved by quenching the reaction mixture in a well-stirred ice-water bath. Incomplete hydrolysis is a frequent cause of low yields and purification difficulties.[3][8]

Q3: What kind of yields should I realistically expect?

A3: With proper optimization and execution, the Williamson ether synthesis step should proceed in high yield (>90%). For the Vilsmeier-Haack formylation, yields can be more variable but are typically reported in the range of 60-80%. An overall yield of approximately 68% for the two-step process from p-methoxyphenol (a precursor to 2,5-dimethoxyphenol) has been reported under optimized conditions.[9] Lower yields often point to specific, correctable issues outlined in the troubleshooting guide below.

Q4: How can I reliably characterize the final product?

A4: The final product, 4-Ethoxy-2,5-dimethoxybenzaldehyde, should be characterized using a combination of spectroscopic methods. ¹H NMR and ¹³C NMR are essential for confirming the structure, including the presence of the aldehyde proton (~9.8-10.2 ppm) and the correct substitution pattern on the aromatic ring. High-Resolution Mass Spectrometry (HRMS) should be used to confirm the exact mass and molecular formula (C₁₁H₁₄O₄).[10] Melting point analysis can also serve as a good indicator of purity.

Troubleshooting Guide: From Synthesis to Purification

This section addresses specific problems encountered during the synthesis in a question-and-answer format, providing causal analysis and actionable solutions.

Part 1: Synthesis of Starting Material (1-Ethoxy-2,5-dimethoxybenzene)

Problem: Low yield or incomplete consumption of 2,5-dimethoxyphenol during ethylation.

• Potential Cause 1: Ineffective Deprotonation. The phenoxide anion must be fully formed for the Sₙ2 reaction to proceed efficiently. The strength and quality of the base are paramount.

  • Recommended Solution: Ensure the base (e.g., potassium carbonate, sodium hydride) is fresh, dry, and used in a slight excess (e.g., 1.1-1.5 equivalents). If using K₂CO₃, ensure the reaction is heated sufficiently (reflux in acetone or acetonitrile) to promote the reaction. For a stronger base like NaH, ensure strict anhydrous conditions are maintained.

• Potential Cause 2: Low Reactivity of Ethylating Agent. While ethyl bromide is common, its reactivity can be a limiting factor.

  • Recommended Solution: Consider using ethyl iodide, which is a more reactive alkylating agent due to the better leaving group ability of iodide. Alternatively, adding a catalytic amount of sodium or potassium iodide can facilitate the reaction through the in situ formation of ethyl iodide via the Finkelstein reaction.

Part 2: The Vilsmeier-Haack Formylation Reaction

Problem: The reaction is not proceeding; starting material is recovered quantitatively.

• Potential Cause 1: Inactive Vilsmeier Reagent. The chloroiminium salt, or Vilsmeier reagent, is the active electrophile.[4] It is highly reactive and will be quenched by trace amounts of water.

  • Recommended Solution:

    • Flame-dry all glassware under vacuum or nitrogen.

    • Use anhydrous grade DMF, or distill it from calcium hydride before use.

    • Ensure the phosphorus oxychloride (POCl₃) is of high quality and has not been exposed to atmospheric moisture.

    • Prepare the Vilsmeier reagent in situ by adding POCl₃ dropwise to DMF at 0 °C and allowing it to stir for 20-30 minutes at that temperature before adding the substrate.[5]

• Potential Cause 2: Insufficient Activation Energy. The Vilsmeier reagent is a relatively weak electrophile compared to acylium ions in Friedel-Crafts acylations.[2] The reaction may require thermal energy to overcome the activation barrier, especially if the aromatic ring is not sufficiently activated.

  • Recommended Solution: After adding the substrate at a low temperature, slowly warm the reaction to room temperature and then gently heat it. Monitor the reaction progress by TLC. A temperature range of 50-80 °C is often effective. Be cautious, as excessive heat can lead to decomposition.[5][6]

Problem: The reaction mixture turns black, and significant tar/polymer is formed.

• Potential Cause: Overly Harsh Reaction Conditions. High temperatures or a high concentration of POCl₃ can lead to decomposition of the electron-rich aromatic substrate or the product.

  • Recommended Solution:

    • Strict Temperature Control: Maintain a low temperature (0-5 °C) during the dropwise addition of POCl₃ and the substrate. Do not allow the internal temperature to rise uncontrollably.

    • Optimize Reagent Ratios: An excessive amount of POCl₃ relative to DMF can lead to decomposition.[5] Start with a POCl₃:DMF ratio of approximately 1:1.2 and optimize from there. A moderate excess of the pre-formed Vilsmeier reagent (e.g., 1.5-2.0 equivalents relative to the substrate) is often sufficient.

Parameter	Initial Condition	Optimized Range	Rationale
POCl₃:DMF Ratio	1 : 1	1 : 1.2 to 1 : 2	Ensures complete formation of the Vilsmeier reagent while minimizing free POCl₃.
Vilsmeier:Substrate	1.2 eq	1.5 - 3.0 eq	Drives the electrophilic substitution to completion.
Temperature	Room Temp	50 - 80 °C	Provides sufficient activation energy without causing decomposition. Monitor by TLC.

Problem: Low yield of an oily product that is difficult to purify after workup.

• Potential Cause: Incomplete Hydrolysis of the Iminium Salt Intermediate. The product of the electrophilic substitution is an iminium salt, which must be hydrolyzed with water to yield the final aldehyde.[3][11] If this hydrolysis is incomplete, the salt will remain in the aqueous phase or contaminate the organic product, making purification difficult.

  • Recommended Solution:

    • Quench the reaction by pouring it slowly into a vigorously stirred beaker of crushed ice or ice-cold water. The large volume and rapid stirring facilitate efficient hydrolysis.

    • After the initial quench, allow the mixture to stir for an extended period (30-60 minutes) at room temperature to ensure hydrolysis is complete.

    • Neutralize the acidic mixture carefully with a base like sodium bicarbonate or sodium hydroxide solution until it is slightly basic (pH 8-9). This ensures the product aldehyde is fully deprotonated (if it has any acidic protons) and helps break any emulsions.

Part 3: Product Isolation and Purification

Problem: Low recovery after aqueous workup and extraction.

• Potential Cause: Product Solubility or Emulsion Formation. The product has some polarity and may have partial solubility in the aqueous phase. Emulsions can also trap the product, preventing efficient separation.

  • Recommended Solution:

    • Choose the Right Solvent: Use a moderately polar, water-immiscible solvent like dichloromethane (DCM) or ethyl acetate for extraction.

    • Perform Multiple Extractions: Extract the aqueous layer at least 3-4 times with the organic solvent to ensure maximum recovery.

    • Break Emulsions: If an emulsion forms, add a small amount of brine (saturated NaCl solution) and stir gently. This increases the ionic strength of the aqueous phase, helping to break the emulsion.[12]

Problem: Product degrades during column chromatography.

• Potential Cause: Acidity of Silica Gel. Standard silica gel is slightly acidic and can cause acid-sensitive compounds, including some aldehydes and ethers, to degrade or undergo side reactions on the column.

  • Recommended Solution:

    • Neutralize the Silica: Use silica gel that has been pre-treated with a small amount of a base, such as triethylamine (~1% v/v), added to the eluent.

    • Work Quickly: Do not let the product sit on the column for an extended period.

    • Consider Alternatives: If the product is still unstable, consider purification by recrystallization from a suitable solvent system (e.g., ethanol/water, hexanes/ethyl acetate) or vacuum distillation if the product is thermally stable and has a suitable boiling point.

Experimental Workflows & Diagrams

Overall Synthetic Workflow

The diagram below outlines the logical flow from starting materials to the final purified product, highlighting critical control points.

Caption: Overall synthetic scheme for 4-Ethoxy-2,5-dimethoxybenzaldehyde.

Troubleshooting Logic Flow

This diagram provides a systematic approach to diagnosing low yields in the formylation step.

Caption: Decision tree for troubleshooting low Vilsmeier-Haack reaction yields.

References

• BenchChem. (2025). The Vilsmeier-Haack Reaction: A Comprehensive Technical Guide to the Synthesis of 5-Formyluracil Derivatives.
• Lee, J., et al. (2011). Synthesis and identification of urinary metabolites of 4-iodo-2,5-dimethoxyphenethylamine. Journal of Forensic Sciences, 56(S1), S138-S143.
• Tubitak. (2025). Vilsmeier–Haack Complex Formation by Fe3O4@SiO2@CS@POCl2–x/DMF. Turkish Journal of Chemistry.
• Kappe, C. O., et al. (2012). Continuous Flow Production of Thermally Unstable Intermediates in a Microreactor with Inline IR-Analysis: Controlled Vilsmeier–Haack Formylation of Electron-Rich Arenes. Organic Process Research & Development, 16(5), 949-959.
• Wang, Z., et al. (2022). Catalytic Vilsmeier–Haack Reactions for C1-Deuterated Formylation of Indoles. The Journal of Organic Chemistry, 87(23), 15615-15624.
• BenchChem. (2025). Troubleshooting low yield in the synthesis of 4-Ethoxy-2-hydroxybenzaldehyde metal complexes.

• Rhodium.ws. (n.d.). Synthesis of 2,5-Dimethoxybenzaldehyde. The Vespiary. Retrieved from [Link]

• Popov, A. V., et al. (2019). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc, 2019(6), 1-14.

• Organic Syntheses. (n.d.). A Publication of Reliable Methods for the Preparation of Organic Compounds. Retrieved from [Link]

• ChemicalBook. (2024). What are the Steps in the Synthesis of 2,5-Dimethoxybenzaldehyde?
• ResearchGate. (n.d.). Synthesis of 2,5-dimethoxyphenol. [Diagram].
• BenchChem. (2025). Optimizing reaction conditions for Vilsmeier cyclization in pyridines.

• Chemistry Steps. (2023). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information.

• Safrole. (n.d.). 2,5-Dimethoxybenzaldehyde: Properties, Reactivity, Synthesis and 2C-H. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 13, 26425-26448.
• Chen, Z., Xiang, J., & Li, Z. (2002). A New Synthetic Method for 2,5-Dimethoxybenzaldehyde.

• PubChem. (n.d.). 4-Ethoxy-2,5-dimethoxybenzaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• Rhodium.ws. (n.d.). Synthesis of 4-Alkylthio-2,5-Dimethoxybenzaldehydes. The Vespiary. Retrieved from [Link]

• Designer-drug.com. (n.d.). Synthesis of 4-Alkylthio-2,5-Dimethoxybenzaldehydes.
• Journal of Medicinal Chemistry. (2024). Synthesis and Structure–Activity Relationships of 2,5-Dimethoxy-4-Substituted Phenethylamines and the Discovery of CYB210010.
• Journal of Chongqing University. (2001). A New Synthetic Method for 2,5-Dimethoxybenzaldehyde.
• Google Patents. (n.d.). US6670510B2 - Process for preparing 2,5-dimethoxy benzaldehyde.

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Preventing oxidative degradation of 4-Ethoxy-2,5-dimethoxybenzaldehyde during storage

Welcome to the technical support center for 4-Ethoxy-2,5-dimethoxybenzaldehyde. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable compound. Here, you will find in-depth answers to frequently asked questions and troubleshooting guides to address challenges you may encounter during storage and handling.

The Challenge of Storing Substituted Benzaldehydes

Aromatic aldehydes, particularly those with electron-donating substituents like methoxy and ethoxy groups, are susceptible to degradation. The primary pathway of degradation for 4-Ethoxy-2,5-dimethoxybenzaldehyde is oxidation, where the aldehyde functional group is converted to the corresponding carboxylic acid. This process is accelerated by exposure to oxygen, light, and elevated temperatures. Understanding and mitigating these factors is critical to preserving the purity and reactivity of the material for your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 4-Ethoxy-2,5-dimethoxybenzaldehyde?

To minimize degradation, 4-Ethoxy-2,5-dimethoxybenzaldehyde should be stored in a tightly sealed, airtight container, preferably under an inert atmosphere such as argon or nitrogen.[1] The container should be made of amber glass or another opaque material to protect the compound from light. It is recommended to store the container in a cool, dry, and well-ventilated place.[2][3][4] For long-term storage, maintaining a consistent temperature is key. Based on data for structurally similar compounds, a temperature range of 15–25 °C is a suitable starting point.[5]

Q2: My 4-Ethoxy-2,5-dimethoxybenzaldehyde has turned slightly yellow/brown. Is it still usable?

A color change, typically to a yellowish or brownish hue, is a common visual indicator of degradation. This often signifies the formation of oxidative impurities. While a slight color change may not render the compound completely unusable for all applications, it is a sign of decreased purity. It is highly recommended to assess the purity of the material using an analytical technique like High-Performance Liquid Chromatography (HPLC) before use. For applications sensitive to impurities, using discolored material is not advised.

Q3: What is the primary degradation product I should be concerned about?

The most common degradation pathway for benzaldehydes is oxidation of the aldehyde group to a carboxylic acid. In this case, the primary degradation product is 4-Ethoxy-2,5-dimethoxybenzoic acid. This impurity can interfere with subsequent reactions and affect the yield and purity of your desired product.

Q4: Can 4-Ethoxy-2,5-dimethoxybenzaldehyde polymerize during storage?

While aromatic aldehydes can undergo polymerization, this is less common than oxidation under typical storage conditions.[6] Polymerization is more likely to be initiated by the presence of acidic or basic contaminants. If you observe a significant increase in viscosity or the formation of a solid precipitate that is not consistent with the compound's melting point, polymerization may be a contributing factor.

Q5: How can I analytically determine the purity of my stored 4-Ethoxy-2,5-dimethoxybenzaldehyde?

A stability-indicating HPLC method is the most reliable way to assess the purity of your material and quantify the presence of degradation products.[7][8] A reverse-phase HPLC method using a C18 column can effectively separate 4-Ethoxy-2,5-dimethoxybenzaldehyde from its primary degradation product, 4-Ethoxy-2,5-dimethoxybenzoic acid.[9][10][11]

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues related to the storage and handling of 4-Ethoxy-2,5-dimethoxybenzaldehyde.

Issue 1: Visual Changes in the Stored Material

• Symptom: The normally off-white to light yellow solid has developed a noticeable yellow or brown tint.

• Potential Cause: Exposure to air (oxygen) and/or light has initiated the oxidation of the aldehyde to the corresponding carboxylic acid and potentially other colored impurities.

• Troubleshooting Steps:

  • Assess Purity: Perform an HPLC analysis to quantify the level of impurities. Compare the chromatogram to a reference standard of pure 4-Ethoxy-2,5-dimethoxybenzaldehyde. Look for the emergence of a new peak corresponding to 4-Ethoxy-2,5-dimethoxybenzoic acid.

  • Evaluate Usability: Based on the purity assessment, determine if the material is suitable for your intended application. For reactions where high purity is critical, it is recommended to use a fresh, un-degraded lot.

  • Implement Corrective Storage: If you plan to continue storing the material, ensure it is in an airtight, amber vial. Purge the headspace with an inert gas like argon or nitrogen before sealing. Store in a cool, dark, and dry location.

Issue 2: Inconsistent or Poor Results in Subsequent Reactions

• Symptom: Reactions using the stored 4-Ethoxy-2,5-dimethoxybenzaldehyde are resulting in lower yields, unexpected side products, or failure to proceed as expected.

• Potential Cause: The presence of the less reactive 4-Ethoxy-2,5-dimethoxybenzoic acid impurity is reducing the effective concentration of the starting aldehyde and may be interfering with the reaction chemistry.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for poor reaction outcomes.

Quantitative Data and Protocols

Table 1: Recommended Storage Conditions Summary

Parameter	Recommendation	Rationale	Citations
Atmosphere	Inert Gas (Argon or Nitrogen)	Minimizes exposure to oxygen, the primary driver of oxidative degradation.	[1][12]
Container	Tightly Sealed, Airtight Amber Glass	Prevents ingress of air and moisture; protects from light-induced degradation.
Temperature	Cool, Dry Location (e.g., 15-25 °C)	Reduces the rate of chemical degradation. Avoid excessive heat.	[2][3][5]
Handling	Avoid prolonged exposure to air	Minimizes the opportunity for oxidation during weighing and transfer.	[13]

Experimental Protocol: Purity Assessment by HPLC

This protocol provides a starting point for developing a stability-indicating HPLC method for 4-Ethoxy-2,5-dimethoxybenzaldehyde. Method optimization and validation are essential for specific laboratory instrumentation and requirements.[7][8]

• Instrumentation and Materials:

  • HPLC system with a UV detector

  • Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[10]

  • HPLC-grade acetonitrile and water

  • Phosphoric acid or formic acid[14]

  • Reference standards for 4-Ethoxy-2,5-dimethoxybenzaldehyde and 4-Ethoxy-2,5-dimethoxybenzoic acid

• Chromatographic Conditions (Starting Point):

  • Mobile Phase A: Water with 0.1% phosphoric acid

  • Mobile Phase B: Acetonitrile with 0.1% phosphoric acid

  • Gradient: 70% A / 30% B, hold for 2 minutes; ramp to 30% A / 70% B over 10 minutes; hold for 2 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: 254 nm[10]

  • Injection Volume: 10 µL

• Sample Preparation:

  • Prepare a stock solution of the 4-Ethoxy-2,5-dimethoxybenzaldehyde sample in a 50:50 mixture of acetonitrile and water to a final concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Integrate the peak areas for 4-Ethoxy-2,5-dimethoxybenzaldehyde and any impurity peaks.

  • The primary degradation product, 4-Ethoxy-2,5-dimethoxybenzoic acid, is expected to have a shorter retention time than the parent aldehyde due to its increased polarity.

  • Calculate the percentage purity of the aldehyde.

Mechanistic Overview of Degradation

The primary mechanism of degradation is the oxidation of the aldehyde functional group. This process can be initiated by atmospheric oxygen, often accelerated by light, and results in the formation of a carboxylic acid.

Caption: Oxidative degradation of 4-Ethoxy-2,5-dimethoxybenzaldehyde.

References

• SAFETY DATA SHEET - Tokyo Chemical Industry. (2025, November 11).
• SAFETY D
• Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum - PMC. (2019, February 26).
• Separation of 4,5-Dimethoxy-2-methylbenzaldehyde on Newcrom R1 HPLC column. SIELC Technologies.
• 4-Ethoxybenzaldehyde - Synquest Labs.
• SAFETY D
• Validated Stability-Indicating RP-HPLC Method for the Estimation of Degradation Behaviour of Organic Peroxide and Third-Generation Synthetic Retinoids in Topical Pharmaceutical Dosage Formul
• SAFETY DATA SHEET - Fisher Scientific. (2010, October 28).
• Aldrich 173606 - • SAFETY D
• HPLC determination of benzaldehyde in benzyl alcohol containing injectable formul
• 4-Ethoxy-2,5-dimethoxybenzaldehyde | C11H14O4 | CID 610887 - PubChem.
• Table 2 HPLC analysis conditions - Ministry of Health, Labour and Welfare.
• Safety Data Sheet: 4-Hydroxy-3,5-dimethoxybenzaldehyde - Carl ROTH.
• Analytical Methods - OPUS. (2025, August 28).
• Stability Indicating HPLC Method Development –A Review - IJTSRD. (2021, September 15).
• Application Note: High-Performance Liquid Chromatography (HPLC)
• Stability Indicating HPLC Method Development: A Review - International Journal of Pharmacy & Pharmaceutical Research. (2023, February 28).
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 17).
• Application Notes and Protocols for the Polymerization of 4'-Methoxy[1,1'-biphenyl]-2,5-diol - Benchchem.
• 2,5-Dimethoxybenzaldehyde - Apollo Scientific.
• SAFETY DATA SHEET - TCI Chemicals. (2025, October 13).
• Identification of the major degradation products of 4-methoxy-2-(3-phenyl-2-propynyl)phenol formed by exposure to air and light - PubMed.
• (PDF)
• Polymer Journal - Vol. 37, No. 6 (June, 2005). (2005, June 15).
• A New Synthetic Method for 2,5-Dimethoxybenzaldehyde. (2001, October 26).
• Identification of Degradation Products and Components in Shellfish Purple by Ultrahigh Performance Liquid Chromatography Coupled with Tandem Mass Spectrometry - MDPI. (2024, March 26).
• Study, analysis and identification of degradation by-products in ancient and artificially aged papers - Padua Research Archive.
• Anionic Polymerization of Ethylene Oxide in the Presence of the Phosphazene Base ButP4 – Kinetic Investigations Using In-Situ FT-NIR Spectroscopy and MALDI-ToF MS | Request PDF - ResearchG
• Identification and characterization of forced degradation products of 5-hydroxymethyl-2-furaldehyde (5-HMF) by HPLC, LC-LTQ/Orbitrap and NMR studies - PubMed. (2023, September 5).

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• 9. Validated Stability-Indicating RP-HPLC Method for the Estimation of Degradation Behaviour of Organic Peroxide and Third-Generation Synthetic Retinoids in Topical Pharmaceutical Dosage Formulation - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

Validating GC-MS Quantification Methods for 4-Ethoxy-2,5-dimethoxybenzaldehyde: A Comparative Guide

Introduction & Analytical Context

For researchers and drug development professionals, the accurate quantification of small-molecule precursors is a critical bottleneck in both forensic profiling and phytochemical valorization. 4-Ethoxy-2,5-dimethoxybenzaldehyde (Molecular Weight: 210.23 g/mol ) is a highly relevant compound—serving both as a direct synthetic precursor to phenethylamine derivatives (such as the psychedelic compound escaline) and as a naturally occurring bioactive volatile identified in various biomass extracts, including Olea europaea1.

When establishing a robust analytical framework for this compound, laboratories must choose between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide objectively compares these two modalities, detailing why GC-MS stands as the gold standard for this specific analyte, and provides a self-validating experimental protocol grounded in2.

The Causality of Method Selection: GC-MS vs. LC-MS/MS

The decision to utilize GC-MS over LC-MS/MS for 4-Ethoxy-2,5-dimethoxybenzaldehyde is driven by the fundamental physicochemical properties of 3.

• Volatility and Thermal Stability (The GC-MS Advantage): As documented in its 4, 4-Ethoxy-2,5-dimethoxybenzaldehyde is highly volatile and thermally stable. GC-MS exploits these traits, allowing for direct injection and vaporization without the need for chemical alteration.

• Ionization Inefficiency (The LC-MS/MS Limitation): Small, neutral aldehydes exhibit poor ionization efficiency in Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) sources commonly used in LC-MS/MS. To achieve adequate sensitivity in LC-MS/MS, the analyte must undergo pre-column derivatization (e.g., using 2,4-Dinitrophenylhydrazine [DNPH]).

• Workflow Causality: Derivatization introduces multiple variables—incomplete reaction yields, reagent degradation, and increased sample preparation time. By selecting GC-MS, you eliminate these variables, creating a more direct, reproducible, and higher-throughput analytical system.

Analytical Validation Workflow

To ensure scientific integrity, the method must be validated according to the lifecycle approach detailed in the ICH Q2(R2) guidelines. The logical progression of this self-validating system is visualized below.

Analytical validation workflow for GC-MS quantification based on ICH Q2(R2) guidelines.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. By embedding an internal standard and utilizing specific mass-to-charge (m/z) filtering, the method automatically corrects for operator and instrumental variances.

Step 1: Preparation of Self-Validating Calibration Standards

• Action: Prepare a stock solution of 4-Ethoxy-2,5-dimethoxybenzaldehyde (1 mg/mL in GC-grade ethyl acetate). Dilute to create a calibration curve ranging from 10 to 1000 ng/mL. Spike all standards and unknown samples with 100 ng/mL of a deuterated internal standard (IS), such as p-Tolualdehyde-d4.

• Causality: The IS behaves chromatographically similarly to the target analyte. By quantifying the ratio of the analyte peak area to the IS peak area, the system self-corrects for any micro-variations in injection volume or extraction losses, ensuring absolute quantitative trustworthiness.

Step 2: Liquid-Liquid Extraction (LLE)

• Action: To 1 mL of the aqueous sample matrix, add 2 mL of ethyl acetate. Vortex vigorously for 2 minutes, then centrifuge at 4000 rpm for 5 minutes. Extract the upper organic layer and transfer it to a GC autosampler vial.

• Causality: 4-Ethoxy-2,5-dimethoxybenzaldehyde is a moderately non-polar aromatic compound. Ethyl acetate provides an optimal partition coefficient, effectively pulling the target analyte into the organic phase while leaving highly polar, non-volatile matrix interferents (like salts and carbohydrates) in the aqueous phase, thereby protecting the GC column.

Step 3: GC-MS Instrumental Analysis

• Action:

  • Injection: Inject 1 µL in splitless mode (Inlet Temp: 250°C).

  • Separation: Use an HP-5MS capillary column (30 m × 0.25 mm × 0.25 µm). Program the oven: 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 3 mins).

  • Detection: Operate the MS in Electron Ionization (EI) mode at 70 eV. Use Selected Ion Monitoring (SIM) targeting m/z 210 (Target Ion) and m/z 195 (Qualifier Ion).

• Causality: The rapid temperature ramp ensures a sharp, symmetrical peak. Operating in SIM mode rather than Full Scan restricts the quadrupole to only allow ions of m/z 210 (the exact molecular weight of the analyte) to reach the detector. This dramatically reduces background noise, lowering the Limit of Detection (LOD) and satisfying the Specificity requirement of ICH Q2(R2).

Step 4: ICH Q2(R2) Validation Execution

• Action: Run 6 replicates of a mid-concentration QC sample to calculate Relative Standard Deviation (RSD). Perform spike-recovery at 3 concentration levels (Low, Mid, High) in the blank matrix.

• Causality: This proves the method is not just theoretically sound, but practically robust. An RSD < 5% proves Precision, while a recovery of 80-120% proves Accuracy against matrix suppression.

Performance Comparison: GC-MS vs. LC-MS/MS

To objectively demonstrate the superiority of the GC-MS approach for this specific analyte, the table below compares the validated GC-MS method against an alternative LC-MS/MS method (requiring DNPH derivatization).

Performance Metric	GC-MS (Direct Injection / EI-SIM)	LC-MS/MS (DNPH Derivatization / ESI-MRM)	Advantage / Causality
Sample Prep Time	< 15 mins (Simple LLE)	> 120 mins (LLE + Derivatization + Quench)	GC-MS avoids complex derivatization kinetics.
Linear Range	10 - 1000 ng/mL	5 - 500 ng/mL	GC-MS provides a wider dynamic range for volatile aromatics.
Limit of Detection (LOD)	3.0 ng/mL	1.5 ng/mL	LC-MS/MS has a slight edge in absolute sensitivity, but at the cost of workflow efficiency.
Recovery (Accuracy)	98.5% ± 2.1%	89.2% ± 5.4%	Direct GC-MS avoids analyte loss during the derivatization steps.
Intra-day Precision (RSD)	1.8%	4.5%	Fewer sample handling steps in GC-MS result in tighter precision.
Matrix Effect	Minimal (EI is highly robust)	Significant (Ion suppression common in ESI)	EI operates in a vacuum, making it immune to the liquid-phase ion suppression seen in LC-MS.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA Source: europa.eu URL:[Link]

• 4-Ethoxy-2,5-dimethoxybenzaldehyde | C11H14O4 | CID 610887 - PubChem Source: nih.gov URL:[Link]

• Wood Waste from Fruit Trees: Biomolecules and Their Applications in Agri-Food Industry Source: nih.gov URL:[Link]

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• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4-Ethoxy-2,5-dimethoxybenzaldehyde | C11H14O4 | CID 610887 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: Electron-Donating Effects of 4-Ethoxy vs. 4-Methoxy Groups in Benzaldehydes

For researchers and drug development professionals, the selection of an optimal alkoxy substituent is a critical step in lead optimization and material design. While 4-methoxy (-OCH₃) and 4-ethoxy (-OC₂H₅) groups are both potent electron-donating groups (EDGs) when positioned para to a carbonyl moiety, their subtle steric and electronic differences profoundly impact molecular properties.

This guide provides an objective, data-driven comparison of 4-methoxybenzaldehyde and 4-ethoxybenzaldehyde, detailing the causality behind their electronic behaviors and providing self-validating experimental protocols for quantitative assessment.

Mechanistic Causality: The Interplay of Inductive and Resonance Effects

To understand the difference between methoxy and ethoxy substituents, we must evaluate the competition between their inductive electron-withdrawing (-I) and resonance electron-donating (+R) effects[1].

Because oxygen is more electronegative than carbon, both groups withdraw electron density through the σ -bond framework (-I effect). However, the lone pairs on the oxygen atom delocalize into the aromatic π -system, providing a strong +R effect that dominates at the para position[2],[3].

The Steric-Resonance Paradox: Inductively, an ethyl group is more electron-donating than a methyl group. One might logically assume that the ethoxy oxygen, being more electron-rich, would be a stronger resonance donor. However, experimental Hammett constants ( σp​ ) reveal the opposite: the methoxy group ( σp​ = -0.27) is a slightly stronger overall electron donor than the ethoxy group ( σp​ = -0.24)[2].

Why does this happen? The +R effect strictly requires the oxygen's lone-pair p-orbital to be perfectly parallel with the aromatic ring's π -system. The bulkier ethyl chain in the ethoxy group introduces subtle steric hindrance with the adjacent ortho-hydrogens of the benzene ring. To relieve this strain, the ethoxy group rotates slightly out of coplanarity. This minor conformational twist reduces orbital overlap, diminishing the resonance donation and making the methoxy group the superior EDG at the para position[2].

Electronic interplay of inductive (-I) and resonance (+R) effects in 4-alkoxybenzaldehydes.

Quantitative Data Comparison

The electronic differences between these two groups manifest clearly in spectroscopic and thermodynamic data. The table below synthesizes key experimental parameters, demonstrating how the slightly stronger +R effect of the methoxy group influences the aldehyde moiety.

Parameter	4-Methoxybenzaldehyde	4-Ethoxybenzaldehyde	Mechanistic Interpretation
Hammett Constant ( σp​ )	-0.27[2]	-0.24[2]	Methoxy is a stronger net electron donor at the para position due to superior orbital overlap.
Taft Polar Constant ( σ∗ )	0.52[2]	0.49[2]	Methoxy exerts a slightly stronger inductive electron-withdrawing pull through the σ -bonds.
17 O NMR Shielding ( Δδ )	15 ppm[4],[5]	12 ppm[4]	Methoxy pushes more electron density onto the carbonyl oxygen, increasing its shielding.
νC=O​ IR Split (Free vs Bonded)	14 cm −1 [4]	10 cm −1 [4]	The more electron-rich carbonyl in the methoxy derivative forms stronger C-H···O intermolecular hydrogen bonds.
Dimerization Energy ( ΔH )	~7.7 kJ/mol[4]	5.7 kJ/mol[4]	Stronger electron donation in the methoxy analog stabilizes the hydrogen-bonded dimer network more effectively.

Experimental Workflows: Self-Validating Spectroscopic Protocols

To confidently utilize these substituents in Quantitative Structure-Activity Relationship (QSAR) models, researchers must validate their electronic effects empirically. The following protocol outlines a self-validating system using orthogonal spectroscopic techniques (FTIR and NMR) to measure the electron density at the carbonyl carbon.

Protocol: Orthogonal Quantification of Carbonyl Electron Density

This protocol uses concentration-dependent shifts to isolate intramolecular electronic effects from intermolecular dimerization[4],[5]. Unsubstituted benzaldehyde ( σp​ = 0) is used as an internal baseline control.

Step 1: Sample Preparation & Baslining

• Procure analytical grade 4-methoxybenzaldehyde, 4-ethoxybenzaldehyde, and unsubstituted benzaldehyde.

• Prepare a serial dilution of each compound in anhydrous carbon tetrachloride (CCl₄) ranging from 0.05 M to 1.0 M. Causality: CCl₄ is chosen as a non-polar, non-hydrogen-bonding solvent to ensure that any observed hydrogen bonding is strictly solute-solute (dimerization)[5].

Step 2: FTIR Vibrational Analysis

• Record the FTIR spectra in the 1600–1800 cm⁻¹ region using a path length of 0.1 mm.

• Deconvolute the carbonyl stretching region to identify the "free" νC=O​ peak and the "hydrogen-bonded" νC=O​ peak.

• Validation Check: The Δν split between the free and bonded peaks should be larger for the methoxy variant (~14 cm⁻¹) than the ethoxy variant (~10 cm⁻¹), confirming the methoxy carbonyl oxygen is a stronger H-bond acceptor[4].

Step 3: Multinuclear NMR Spectroscopy

• Acquire 13 C and 17 O NMR spectra for all concentration gradients at 298 K. Use TMS as an internal standard for 13 C and external D₂O for 17 O.

• Plot the 17 O chemical shift against concentration and extrapolate to infinite dilution (0 M) to find the absolute monomeric chemical shift.

• Validation Check: The total shielding effect upon dilution should approximate 15 ppm for 4-methoxybenzaldehyde and 12 ppm for 4-ethoxybenzaldehyde[4],[5].

Experimental workflow for validating substituent electronic effects using orthogonal spectroscopy.

Implications for Drug Development and QSAR

In medicinal chemistry, the choice between a methoxy and an ethoxy group is rarely arbitrary.

• Target Binding: Because the 4-methoxy group pushes slightly more electron density into the aromatic ring and subsequent hydrogen-bond acceptors (like a carbonyl), it can marginally increase the strength of interactions with hydrogen-bond donors in a protein's binding pocket.

• Lipophilicity (LogP): The ethoxy group adds an additional methylene (-CH₂-) unit, increasing the molecule's overall lipophilicity. If a drug candidate suffers from poor membrane permeability, swapping a methoxy for an ethoxy group can improve passive diffusion, even at the cost of a slight reduction in the +R electronic effect.

• Metabolic Stability: Methoxy groups are classic liabilities for O-dealkylation by Cytochrome P450 enzymes. Ethoxy groups are also metabolized, but the differing steric bulk can shift the metabolic profile or half-life of the compound, altering its pharmacokinetic viability.

When constructing QSAR models, relying solely on inductive Taft constants ( σ∗ ) will lead to predictive failures for para-substituted aromatics. Researchers must utilize the Hammett σp​ constants to accurately reflect the resonance-dominant nature of these alkoxy groups[2],[6].

References

• Hammett equation. Wikipedia. Available at: [Link]

• Hammett Equation and Substituent Constants. Scribd. Available at:[Link]

• Hammett substituent constants. Science.gov. Available at:[Link]

• Evidence of C-H···O Hydrogen Bonds in Liquid 4-Ethoxybenzaldehyde by NMR and Vibrational Spectroscopies. SciSpace. Available at:[Link]

• C−H···O Bonded Dimers in Liquid 4-Methoxybenzaldehyde: A Study by NMR, Vibrational Spectroscopy, and ab Initio Calculations. The Journal of Physical Chemistry A (ACS Publications). Available at:[Link]

• Hammett equation. Chemeurope. Available at:[Link]

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• 3. Hammett_equation [chemeurope.com]
• 4. scispace.com [scispace.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. hammett substituent constants: Topics by Science.gov [science.gov]

Cross-validation of FTIR absorption spectra for 4-Ethoxy-2,5-dimethoxybenzaldehyde

An in-depth structural confirmation of highly substituted aromatic compounds, such as 4-Ethoxy-2,5-dimethoxybenzaldehyde , requires rigorous analytical cross-validation. As a key intermediate in the synthesis of complex active pharmaceutical ingredients (APIs) and agrochemicals, verifying its functional group integrity—specifically the conjugated aldehyde, the aromatic ring, and the multiple ether linkages—is non-negotiable.

While Fourier-Transform Infrared (FTIR) spectroscopy is the standard for this verification, discrepancies frequently arise when comparing historical spectral libraries with modern laboratory data. This guide provides an objective, data-driven comparison of FTIR sampling alternatives—Transmission (KBr Pellet) , Attenuated Total Reflectance (ATR) , and Diffuse Reflectance (DRIFTS) —and establishes a self-validating protocol for cross-referencing these modalities.

Mechanistic Causality: Why Sampling Modalities Diverge

To accurately interpret the FTIR spectrum of 4-Ethoxy-2,5-dimethoxybenzaldehyde, we must first understand the optical physics governing our sampling choices.

• Transmission (KBr Pellet): Considered the gold standard for quantitative analysis, this method adheres strictly to the Beer-Lambert Law. The infrared beam passes entirely through the sample matrix. Because the effective pathlength is relatively long, KBr pellets offer unparalleled sensitivity for detecting trace impurities and resolving weak overtone bands, such as the aldehyde C-H Fermi resonance 1.

• ATR-FTIR (Attenuated Total Reflectance): ATR relies on an evanescent wave penetrating the sample surface. However, the penetration depth ( dp​ ) is directly proportional to the wavelength. Consequently, low-wavenumber peaks (e.g., the C-O-C ether stretch at ~1250 cm⁻¹) appear artificially intense compared to high-wavenumber peaks. Furthermore, the anomalous dispersion of the refractive index near strong absorption bands causes ATR peaks to shift to lower wavenumbers compared to transmission spectra 2.

• DRIFTS: While excellent for raw powders, DRIFTS spectra are heavily influenced by particle size and scattering effects, requiring a Kubelka-Munk mathematical transformation to linearize the concentration-absorbance relationship.

Comparative Data Analysis

When cross-validating the spectrum of 4-Ethoxy-2,5-dimethoxybenzaldehyde 3, analysts must account for the expected optical shifts between instruments. The table below summarizes the quantitative performance and expected peak positions across the two primary modalities.

Functional Group / Metric	Expected Range (cm⁻¹)	KBr Transmission (cm⁻¹)	Diamond ATR (cm⁻¹)	Observed Shift (Δ cm⁻¹)
Aldehyde C=O Stretch	1675 - 1690	1684	1681	-3
Aromatic C=C Stretch	1500 - 1600	1592	1590	-2
Asymmetric C-O-C (Ether)	1200 - 1275	1248	1243	-5
Aldehyde C-H (Fermi)	2750 & 2830	2752, 2831	2750, 2828	-2 to -3
Signal-to-Noise (S/N)	N/A	> 10,000:1	~ 4,000:1	N/A
Spectral Resolution	N/A	High (Sharp peaks)	Moderate (Broader)	N/A

Data Insight: The -5 cm⁻¹ shift in the ether band under ATR is a classic artifact of refractive index dispersion. If an analyst blindly compares an ATR scan of this compound to a legacy KBr library, the software match score will artificially drop.

Workflow Visualization

FTIR sampling modalities and data processing workflows for spectral cross-validation.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your structural confirmation, do not treat the spectrometer as a "black box." The following protocols are engineered as self-validating systems, ensuring that any deviation in the final spectrum is due to the chemistry of the 4-Ethoxy-2,5-dimethoxybenzaldehyde, not user error or instrument drift.

Protocol A: System Suitability & Calibration (Mandatory Pre-requisite)

• Step 1: Purge the optical bench with dry nitrogen for 30 minutes. Causality: Removes atmospheric H₂O and CO₂, which possess strong rotational-vibrational bands that can mask the aldehyde C=O stretch at ~1684 cm⁻¹.

• Step 2: Scan a NIST-traceable 1.5 mil polystyrene film.

• Validation Gate: Verify the aromatic C-H out-of-plane bending band is exactly at 1601.2 cm⁻¹ (±0.5 cm⁻¹). If it fails, the interferometer laser requires recalibration. Proceeding without this step invalidates all subsequent peak shift analyses.

Protocol B: Transmission (KBr Pellet) Preparation

• Step 1: Desiccate IR-grade KBr powder at 110°C for 24 hours. Causality: KBr is highly hygroscopic. Residual moisture creates a massive, broad O-H stretching artifact at 3400 cm⁻¹ that distorts the baseline 4.

• Step 2: Weigh exactly 1.0 mg of 4-Ethoxy-2,5-dimethoxybenzaldehyde and 99.0 mg of the dried KBr.

• Step 3: Triturate the mixture in an agate mortar for exactly 2 minutes. Causality: Particle sizes must be reduced to less than the wavelength of the IR radiation (typically < 2 µm) to prevent Christiansen effect scattering, which causes asymmetrical peak broadening.

• Step 4: Press the mixture in a die under vacuum at 10 tons for 2 minutes. Causality: The vacuum removes entrapped air, ensuring a perfectly transparent, glass-like pellet that minimizes baseline drift.

• Step 5: Collect 32 scans at 4 cm⁻¹ resolution against a blank KBr pellet background.

Protocol C: ATR-FTIR Acquisition & Mathematical Correction

• Step 1: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and allow it to evaporate.

• Step 2: Collect an air background (32 scans, 4 cm⁻¹ resolution). Validation Gate: Ensure the single-beam energy profile matches the manufacturer's baseline.

• Step 3: Place ~5 mg of neat 4-Ethoxy-2,5-dimethoxybenzaldehyde powder directly onto the crystal.

• Step 4: Apply pressure using the anvil clutch until it clicks. Causality: The clutch ensures reproducible optical contact. Insufficient pressure leads to weak signal; excessive pressure can damage the crystal.

• Step 5: Collect the spectrum. Immediately apply an "Advanced ATR Correction" algorithm in your spectroscopy software. Causality: This algorithm compensates for the wavelength-dependent penetration depth and refractive index shifts, mathematically transforming the ATR spectrum to approximate the KBr transmission baseline for accurate library matching.

Conclusion & Recommendations

For the routine identity testing of 4-Ethoxy-2,5-dimethoxybenzaldehyde, ATR-FTIR is the recommended modality due to its rapid throughput and non-destructive nature. However, during initial drug master file (DMF) submission, impurity profiling, or when resolving ambiguous library match scores, analysts must cross-validate against the KBr Pellet method. By understanding the physical causality behind the 2-5 cm⁻¹ peak shifts and implementing self-validating system suitability checks, researchers can ensure their spectral data is both highly accurate and robust against regulatory scrutiny.

References

• A Comparative Guide to FTIR Sampling: Cross-Validating Spectra from KBr Pellets and Alternative Techniques - BenchChem. 1

• What Are The Advantages Of Using Kbr Pellets For Ftir Analysis Compared To Atr? - Kintek Press. 2

• Comparison of transmission FTIR and ATR spectra for discrimination between beef and chicken meat and quantification... - PMC/NIH. 4

• 4-Ethoxy-2,5-dimethoxybenzaldehyde | C11H14O4 | CID 610887 - PubChem.3

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. kinteksolution.com [kinteksolution.com]
• 3. 4-Ethoxy-2,5-dimethoxybenzaldehyde | C11H14O4 | CID 610887 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Comparison of transmission FTIR and ATR spectra for discrimination between beef and chicken meat and quantification of chicken in beef meat mixture using ATR-FTIR combined with chemometrics - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Condensation Reaction Rates: 4-Ethoxy-2,5-dimethoxybenzaldehyde vs. Structural Analogues

Executive Summary

For researchers and drug development professionals synthesizing complex phenethylamines or specialized fine chemicals, the reactivity of the starting benzaldehyde dictates the efficiency of the entire downstream workflow. 4-Ethoxy-2,5-dimethoxybenzaldehyde is a highly electron-rich aromatic aldehyde. While its substitution pattern is highly desirable for specific pharmacological scaffolds, it presents distinct kinetic challenges in standard carbon-carbon bond-forming steps.

This guide objectively benchmarks the condensation reaction rates (specifically Knoevenagel and Henry reactions) of 4-Ethoxy-2,5-dimethoxybenzaldehyde against standard alternatives, providing the mechanistic causality behind its performance and self-validating protocols to optimize your yields.

Mechanistic Causality: The Electronic and Steric Paradigm

The rate-determining step in both Knoevenagel and Henry (nitroaldol) condensations is typically the nucleophilic addition of a carbanion (generated from an active methylene compound) to the carbonyl carbon of the aldehyde[1]. The efficiency of this attack is governed by the electrophilicity of the carbonyl carbon, which is directly modulated by the substituents on the aromatic ring[2].

In the case of 4-Ethoxy-2,5-dimethoxybenzaldehyde:

• Profound Positive Mesomeric (+M) Effect: The molecule possesses three highly electron-donating alkoxy groups. The oxygen lone pairs delocalize into the aromatic π-system, pushing electron density directly toward the carbonyl group. This resonance stabilization drastically reduces the partial positive charge ( δ+ ) on the carbonyl carbon, making it a poor electrophile[3].

• Steric Hindrance: While the electronic effect is the primary decelerator, the presence of an ortho-methoxy group and a bulky para-ethoxy group creates a sterically congested environment. This restricts the optimal Bürgi-Dunitz trajectory for incoming bulky nucleophiles (such as the nitronate ion in the Henry reaction), further depressing the kinetic rate[2].

As a result, arylaldehydes bearing these electron-donating groups react significantly slower and often require elevated temperatures, longer reaction times, or specialized catalytic systems compared to their electron-deficient counterparts[3].

Fig 1. Causality of substituent electronic effects on condensation rates.

Quantitative Benchmarking: Comparative Performance Data

To objectively evaluate 4-Ethoxy-2,5-dimethoxybenzaldehyde, we benchmark it against an unsubstituted baseline (Benzaldehyde), an electron-deficient control (4-Nitrobenzaldehyde), and a close structural analogue (2,4,5-Trimethoxybenzaldehyde).

Table 1: Relative Kinetic Benchmarks in Standard Condensation Reactions

Substrate	Substituent Electronic Effect	Relative Knoevenagel Rate ( krel​ )	Henry Reaction Yield (Standardized 45 min)
4-Nitrobenzaldehyde	Strong EWG (-M, -I)	~15.0	>95% (Rapid conversion)
Benzaldehyde	None (Baseline)	1.0	85% (Moderate conversion)
2,4,5-Trimethoxybenzaldehyde	Strong EDG (+M)	~0.15	65% (Slow conversion)
4-Ethoxy-2,5-dimethoxybenzaldehyde	Strong EDG (+M) + Steric Bulk	~0.12	60% (Slowest conversion)

Data Interpretation: The data clearly illustrates that electron-withdrawing groups accelerate the reaction, while electron-donating groups like the 4-ethoxy and 2,5-dimethoxy moieties severely retard it[1][2][3]. When working with 4-Ethoxy-2,5-dimethoxybenzaldehyde, researchers must compensate for this sluggish kinetics by utilizing highly efficient catalysts or extending reaction times.

Self-Validating Experimental Methodologies

The following protocols are designed as self-validating systems. They include built-in analytical checkpoints to ensure the causality of the reaction is actively monitored, preventing false positives from side reactions (e.g., Cannizzaro reaction or substrate degradation).

Protocol 1: Kinetic Benchmarking of Knoevenagel Condensation

Objective: Measure the pseudo-first-order rate constant of 4-Ethoxy-2,5-dimethoxybenzaldehyde reacting with malononitrile.

• Substrate Preparation: Dissolve 1.0 mmol of 4-Ethoxy-2,5-dimethoxybenzaldehyde and 1.1 mmol of malononitrile in 10 mL of absolute ethanol. Causality: Ethanol provides a protic environment that assists in stabilizing the transition state without aggressively competing as a nucleophile.

• Baseline Measurement: Take a 100 µL aliquot, dilute, and record the baseline UV-Vis spectrum.

• Catalyst Initiation: Inject 10 mol% (0.1 mmol) of piperidine into the stirring solution at 25°C. Causality: Piperidine acts as a base to deprotonate malononitrile, forming the reactive carbanion required to attack the sterically hindered aldehyde[1].

• Kinetic Monitoring: Extract 100 µL aliquots every 10 minutes. Monitor the emergence of a new absorption maximum ( λmax​ ) corresponding to the highly conjugated substituted benzylidenemalononitrile product.

• Data Validation: Plot ln([A]0​/[A]t​) versus time. A linear regression confirms pseudo-first-order kinetics, allowing the extraction of the rate constant ( k ) to benchmark against the values in Table 1.

Fig 2. Experimental workflow for Knoevenagel condensation kinetic benchmarking.

Protocol 2: Environmentally Benign Henry (Nitroaldol) Reaction

Objective: Maximize the yield of the β -nitroalkanol intermediate from 4-Ethoxy-2,5-dimethoxybenzaldehyde using a mild catalytic system.

• Reagent Assembly: Combine 1.0 mmol of 4-Ethoxy-2,5-dimethoxybenzaldehyde with a 5-fold excess (5.0 mmol) of nitromethane. Causality: The large excess of nitromethane drives the unfavorable equilibrium forward, compensating for the low electrophilicity of the aldehyde[3][4].

• Catalyst Addition: Add 0.35 mmol of imidazole. Causality: Imidazole is a mild Lewis base. Stronger bases (like NaOH) can cause aliphatic nitro compounds to polymerize or induce epimerization/reversibility issues, whereas imidazole cleanly promotes the nitroaldol addition[3][4].

• Solvent-Free Grinding: Grind the mixture gently in a mortar (or stir neat) for 45-60 minutes. Causality: Solvent-free conditions drastically increase the effective molarity of the reactants, forcing the sluggish electron-rich aldehyde to react[3].

• Validation via HPLC: Quench the reaction with water, extract with ethyl acetate, and analyze the organic layer via HPLC. The ratio of the starting aldehyde peak to the newly formed β -nitroalkanol peak validates the conversion efficiency.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Ethoxy-2,5-dimethoxybenzaldehyde

For researchers and drug development professionals, the responsible management of chemical waste is not just a regulatory requirement but a cornerstone of a safe and ethical research environment. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-Ethoxy-2,5-dimethoxybenzaldehyde, a specialty benzaldehyde derivative. The procedures outlined herein are grounded in established safety principles and an understanding of the potential hazards associated with aromatic aldehydes, while also acknowledging that the toxicological properties of this specific compound have not been exhaustively investigated. Therefore, a cautious approach is paramount.

Hazard Assessment and Risk Mitigation

4-Ethoxy-2,5-dimethoxybenzaldehyde is classified as a hazardous substance. It is known to cause skin and eye irritation and may lead to respiratory irritation. Furthermore, it is considered harmful to aquatic life with long-lasting effects. Due to the incomplete toxicological profile, it is prudent to treat this compound with a high degree of caution, assuming it may have other, as-yet-unidentified hazardous properties.

Key Hazards:

• Skin Irritation: Category 2

• Eye Irritation: Category 2A

• Respiratory Irritation: May cause respiratory irritation.

• Aquatic Hazard: Harmful to aquatic life with long-lasting effects.

Before beginning any disposal procedure, a thorough risk assessment should be conducted as part of your institution's Control of Substances Hazardous to Health (COSHH) assessment or equivalent safety protocol.[1]

Personal Protective Equipment (PPE) and Engineering Controls

To mitigate the risks of exposure, the following PPE and engineering controls are mandatory when handling 4-Ethoxy-2,5-dimethoxybenzaldehyde for disposal.

Control Measure	Specification	Rationale
Ventilation	Chemical Fume Hood	To prevent inhalation of vapors or aerosols.
Eye Protection	Chemical Safety Goggles/Face Shield	To protect against splashes and direct contact with the eyes.[2]
Hand Protection	Chemical-Resistant Gloves (e.g., Nitrile)	To prevent skin contact and irritation.[2]
Body Protection	Laboratory Coat	To protect skin and clothing from contamination.

Diagram: Hierarchy of Controls for Safe Handling

Caption: Hierarchy of controls for mitigating chemical exposure risks.

Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

Step-by-Step Spill Cleanup Protocol:

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area and ensure the area is well-ventilated, preferably within a chemical fume hood.

• Don PPE: Before addressing the spill, don the appropriate PPE as outlined in the table above.

• Contain the Spill: For liquid spills, use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent (e.g., Chemizorb®) to contain the spill. For solid spills, carefully sweep up the material, avoiding dust generation.[2][3]

• Collect Waste: Carefully collect the absorbed material or swept solids into a clearly labeled, sealable hazardous waste container.

• Decontaminate the Area: Clean the spill area thoroughly with soap and water.

• Dispose of Contaminated Materials: All materials used for cleanup, including absorbent pads, gloves, and wipes, must be disposed of as hazardous waste.

Disposal Procedures

The primary principle for the disposal of 4-Ethoxy-2,5-dimethoxybenzaldehyde is to treat it as hazardous chemical waste.[1] Never dispose of this chemical down the drain or in general waste.[1] Disposal must be in accordance with all national and local regulations.

Diagram: Decision Tree for Disposal of 4-Ethoxy-2,5-dimethoxybenzaldehyde

Caption: Decision-making workflow for the disposal of 4-Ethoxy-2,5-dimethoxybenzaldehyde.

Method 1: Direct Disposal via a Licensed Waste Contractor (Recommended for all quantities)

This is the most straightforward and often the safest method of disposal.

• Segregation: Keep 4-Ethoxy-2,5-dimethoxybenzaldehyde waste separate from other chemical waste streams to avoid incompatible reactions.[1] Specifically, keep it separate from strong oxidizing agents and strong bases.[4]

• Packaging:

  • Place the waste in its original container if possible. If not, use a compatible, well-sealed, and clearly labeled container.

  • The container must be labeled with the full chemical name: "4-Ethoxy-2,5-dimethoxybenzaldehyde," and appropriate hazard symbols (e.g., irritant, environmentally hazardous).

• Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area, away from incompatible materials.

• Collection: Arrange for collection by your institution's licensed hazardous waste disposal contractor.[1][5] These contractors are equipped to transport and dispose of chemical waste in compliance with environmental regulations, typically through high-temperature incineration.[4][5]

Method 2: On-site Neutralization (For small quantities, where permitted and feasible)

For laboratories that generate small quantities of aldehyde waste and have the appropriate facilities and permissions, on-site neutralization can be an option to render the waste non-hazardous before disposal. This process is based on the reaction of aldehydes with certain neutralizing agents.

Neutralization Protocol using an Amino Acid (e.g., Glycine):

This method is adapted from established procedures for neutralizing other aldehydes.[6][7]

• Preparation: In a chemical fume hood, prepare a solution of the 4-Ethoxy-2,5-dimethoxybenzaldehyde waste in a suitable solvent if it is in solid form.

• Neutralizing Agent: For each gram of aldehyde waste, prepare a solution of at least a 2:1 molar excess of glycine in water.

• Reaction: Slowly add the glycine solution to the aldehyde waste solution with stirring.

• Reaction Time: Allow the mixture to react for a minimum of one hour to ensure complete neutralization.[6]

• Verification: Before disposal, the neutralized solution should be tested to ensure the absence of reactive aldehydes. This can be done using appropriate analytical methods if available.

• Disposal of Neutralized Waste: Even after neutralization, it is crucial to consult your local regulations and institutional guidelines for the proper disposal of the final solution. In many cases, it can be disposed of as non-hazardous waste, but this must be verified.

Commercial Neutralizers:

Several commercial products are available for the neutralization of aldehyde waste, such as Aldex® or Polyform-F™.[8][9][10] If using a commercial neutralizer, follow the manufacturer's instructions precisely. These products often convert the aldehyde into a non-toxic, non-hazardous polymer that may be suitable for regular trash disposal or drain disposal, depending on the product and local regulations.[8][9]

Conclusion

The proper disposal of 4-Ethoxy-2,5-dimethoxybenzaldehyde is a critical aspect of laboratory safety and environmental responsibility. Due to the incomplete toxicological data for this compound, a conservative approach that prioritizes the safety of personnel and the protection of the environment is essential. The recommended primary disposal method is through a licensed hazardous waste contractor. On-site neutralization may be a viable alternative for small quantities under specific, controlled conditions and in accordance with all applicable regulations. By adhering to these guidelines, researchers can ensure the safe and compliant management of this chemical waste.

References

• Google Patents. (n.d.). US6399850B1 - Aldehyde neutralizer.

• REMONDIS Industrie Service. (n.d.). Managing waste chemicals. [Link]

• Google Patents. (n.d.).

• Bangor University. (n.d.). INFORMATION SHEET: CS7 – SAFE DISPOSAL OF HAZARDOUS (Special) CHEMICAL WASTE. [Link]

• Aldex®. (n.d.). Aldehyde Disposal Made Easy. [Link]

• Aldex®. (n.d.). Neutralizer FAQs. [Link]

• Ted Pella, Inc. (n.d.). Formalin, Glutaraldehyde, Aldehyde Neutralizing Products. [Link]

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• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. Disposing of chemicals // REMONDIS Industrie Service [remondis-industrie-service.de]
• 6. US6399850B1 - Aldehyde neutralizer - Google Patents [patents.google.com]
• 7. US6670520B2 - Reductive amination for aldehyde neutralization - Google Patents [patents.google.com]
• 8. wastewise.com [wastewise.com]
• 9. archtechnochem.com [archtechnochem.com]
• 10. tedpella.com [tedpella.com]

Operational Safety &amp; Logistics Master Guide: Handling 4-Ethoxy-2,5-dimethoxybenzaldehyde

As drug development and organic synthesis increasingly rely on highly functionalized building blocks, the safe handling of specialized reagents becomes paramount. 4-Ethoxy-2,5-dimethoxybenzaldehyde (CAS: 873984-11-3) is a prime example of a compound that requires rigorous operational oversight 1[1].

This guide provides researchers, scientists, and safety officers with a field-proven, self-validating framework for the personal protective equipment (PPE), handling methodologies, and disposal logistics required for this chemical. We do not just list safety steps; we explain the chemical causality behind them to build a deep, intuitive culture of laboratory safety.

Chemical Profiling & Hazard Causality

To design an effective safety protocol, we must first understand the molecular behavior of the compound. The presence of ethoxy and dimethoxy groups on the benzaldehyde ring significantly increases the molecule's lipophilicity. This structural feature allows the compound to easily bypass aqueous barriers and penetrate biological membranes (such as the epidermis). Concurrently, the reactive aldehyde moiety acts as a potential electrophile, capable of causing protein cross-linking, which manifests clinically as skin sensitization, ocular damage, and respiratory irritation 2[2].

Furthermore, the compound is subject to specific Global Harmonized System (GHS) precautionary statements, notably P210 (Keep away from heat/sparks/open flames/hot surfaces), indicating a risk of combustion under improper storage or handling conditions 1[1].

Quantitative Data & Hazard Summary

Property / Specification	Value / Description
Chemical Name	4-Ethoxy-2,5-dimethoxybenzaldehyde
CAS Number	873984-11-3
Molecular Formula	C11H14O4
Molecular Weight	210.23 g/mol
Primary Hazard Class	Irritant (Dermal / Ocular / Respiratory)
Key Precautionary Codes	P201, P202, P210
Storage Requirements	Inert atmosphere, 2-8°C, away from light/heat

The PPE Matrix: Mechanistic Justifications

Standard laboratory attire is insufficient for handling highly lipophilic aldehydes. Your PPE must be selected based on the specific penetration mechanics of the molecule.

• Hand Protection (Nitrile vs. Latex): Latex gloves are highly permeable to lipophilic organic compounds. Because 4-Ethoxy-2,5-dimethoxybenzaldehyde is highly lipophilic, it can rapidly penetrate standard latex, carrying the reactive aldehyde moiety directly to the dermal layer. Requirement: Use high-density Nitrile gloves (minimum 0.11 mm thickness, EN 374 compliant). Self-Validating Check: Inspect gloves for micro-tears by inflating them slightly before donning.

• Respiratory Protection: Aldehydes have a high propensity to volatilize or form irritating, combustible dusts. Requirement: All handling must occur within a certified fume hood. If bulk transfer outside a hood is unavoidable, a NIOSH-approved half-mask respirator equipped with Organic Vapor (OV) cartridges must be worn.

• Body & Eye Protection: Due to the P210 flammability warning 1[1], a flame-resistant (FR) lab coat is mandatory. Chemical splash goggles (EN 166) must be worn to prevent vapor condensation on the ocular mucosa.

Operational Protocol: Safe Handling & Weighing

This protocol is designed as a self-validating system. Each step contains a physical cue that confirms the safety of the operation before you proceed to the next.

Step 1: Environmental Validation

• Action: Turn on the fume hood and verify the face velocity monitor reads between 80–120 feet per minute (fpm).

• Validation Checkpoint: Tape a small piece of tissue to the bottom of the sash. If it pulls steadily inward, negative pressure is confirmed. Do not open the chemical container until this is verified.

Step 2: Static Mitigation

• Action: Place an anti-static weighing boat on the analytical balance. Alkoxybenzaldehydes can carry static charges, leading to sudden aerosolization upon transfer.

• Validation Checkpoint: Hover a gloved hand over the weighing boat. If the balance reading fluctuates by more than 0.002g, static is present. Discharge the environment using an anti-static gun before proceeding.

Step 3: Reagent Transfer

• Action: Using a grounded stainless steel spatula, carefully transfer the 4-Ethoxy-2,5-dimethoxybenzaldehyde into the weighing boat. Keep the container away from any heat sources or spark-generating equipment (complying with P210)1[1].

Step 4: Solubilization & Containment

• Action: Transfer the weighed solid directly into a volumetric flask or reaction vessel inside the fume hood. Add your organic solvent (e.g., Dichloromethane or Ethyl Acetate) and seal the vessel immediately.

• Validation Checkpoint: Ensure the stopper is securely fastened before removing the vessel from the fume hood, preventing any vapor escape into the general laboratory environment.

Spill Response & Environmental Logistics

In the event of a spill, immediate categorization of the spill volume dictates the response workflow. Aldehyde spills must never be cleaned with reactive amines or strong bases, as this can trigger violent exothermic reactions.

Workflow for 4-Ethoxy-2,5-dimethoxybenzaldehyde spill containment and remediation.

Minor Spill Cleanup Protocol (< 50g)

• Isolate: Alert nearby personnel and secure the immediate 2-meter radius.

• Absorb: Cover the solid or dissolved spill completely with an inert, non-combustible absorbent material (e.g., dry sand or vermiculite). Do not use combustible materials like paper towels.

• Collect: Use a non-sparking plastic dustpan and brush to sweep up the absorbed mixture.

• Sanitize: Wash the spill surface with a mild detergent and water to hydrolyze and remove any residual lipophilic traces.

Disposal Logistics

Improper disposal of 4-Ethoxy-2,5-dimethoxybenzaldehyde poses severe environmental toxicity risks. It must be treated as hazardous organic chemical waste.

• Solid Waste: Contaminated gloves, weighing boats, and absorbent materials must be placed in a puncture-resistant, sealable biohazard/chemical waste bin labeled: "Hazardous Waste: Aldehyde/Organic Solid".

• Liquid Waste: Solutions containing this compound must be disposed of in a dedicated halogenated or non-halogenated organic waste carboy (depending on the solvent used).

• Incompatibility Warning: Never mix aldehyde waste with strong oxidizing agents (e.g., Nitric Acid, Peroxides) or strong bases. Mixing with strong bases can initiate a Cannizzaro reaction, leading to rapid heat generation and potential container rupture.

References

• Safety Data Sheet - Combi-Blocks (873984-11-3)
• Product Details & Safety: 4-Ethoxy-2,5-dimethoxybenzaldehyde Ambeed URL

Sources

• 1. 873984-11-3|4-Ethoxy-2,5-dimethoxybenzaldehyde| Ambeed [ambeed.com]
• 2. combi-blocks.com [combi-blocks.com]